3-nitro-N-(2-(2-(thiophen-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzenesulfonamide

• IUPAC Name: 3-nitro-N-[2-(2-thiophen-2-yl-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C16H13N5O4S3/c22-21(23)11-3-1-4-13(9-11)28(24,25)17-7-6-12-10-27-16-18-15(19-20(12)16)14-5-2-8-26-14/h1-5,8-10,17H,6-7H2
• InChI Key: FWUMKDLLPOVABY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NCCC2=CSC3=NC(=NN23)C4=CC=CS4)[N+](=O)[O-]
• Molecular Formula: C16H13N5O4S3
• Molecular Weight: 435.5 g/mol

Description

The compound “3-nitro-N-(2-(2-(thiophen-2-yl)thiazolo[3,2-b][1,2,4]triazol-6-yl)ethyl)benzenesulfonamide” is a complex organic molecule. It has a molecular formula of C17H13N5O3S2 and a molecular weight of 399.44. The compound contains several functional groups and heterocyclic rings, including a thiophene ring, a thiazole ring, and a triazole ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, given the complexity of its structure. The synthesis of similar compounds, such as thiazolo[3,2-b][1,2,4]triazoles, often involves condensation reactions. For instance, the condensation reaction of triazolethiones with α-halomethylcarbonyl compounds is a common method for the synthesis of thiazolo[3,2-b][1,2,4]triazoles. This reaction can be performed in acetone at room temperature in the presence of a base (NaOAc, Na2CO3).

Molecular Structure Analysis

The molecular structure of this compound is complex, containing several heterocyclic rings. These include a thiophene ring, a thiazole ring, and a triazole ring. The presence of these rings and the nitro group may contribute to the compound’s reactivity and potential biological activity.

Chemical Reactions Analysis

The compound’s chemical reactivity would likely be influenced by its functional groups and heterocyclic rings. For example, the nitro group is a strong electron-withdrawing group, which could make the compound reactive towards nucleophilic attack. Additionally, the presence of the thiophene, thiazole, and triazole rings could also influence the compound’s reactivity.

Scientific Research Applications

Antitumor and Cytotoxic Activity

Thiazoles have been investigated for their antitumor and cytotoxic properties. Researchers synthesized a series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides and evaluated their cytotoxicity on human tumor cell lines. .

Other Applications

Thiazoles have been investigated in diverse fields, such as diuretics, antioxidants, and chemical reaction accelerators. While specific studies on this compound are limited, its unique structure makes it an intriguing candidate for further research.

Future Directions

Given the potential biological activity of compounds containing triazole rings, this compound could be of interest for further study. Future research could focus on elucidating its mechanism of action, optimizing its synthesis, and evaluating its potential as a therapeutic agent.